Cas no 1190321-94-8 (5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine)

• Product Name: 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine
• CAS No: 1190321-94-8
• MF: C₇H₆FN₃
• MW: 151.141044139862
• MDL: MFCD12962828
• CID: 841922
• PubChem ID: 53413017
• Update Time: 2025-06-13

5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine
• 6-AMINO-5-FLUORO-7-AZAINDOLE
• MFCD12962828
• 1190321-94-8
• BS-49893
• CS-0131076
• SB14482
• DTXSID40696648
• 1H-Pyrrolo[2,3-b]pyridin-6-amine, 5-fluoro-
• AKOS016004747
• DB-350370
• SY272839

• MDL： MFCD12962828
• Inchi： 1S/C7H6FN3/c8-5-3-4-1-2-10-7(4)11-6(5)9/h1-3H,(H3,9,10,11)
• InChI Key： FPTXNABRKRGXII-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=C2C(=C1)C=CN2

Computed Properties

• Exact Mass: 151.05500
• Monoisotopic Mass: 151.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.487
• Boiling Point: 365.4±37.0 °C at 760 mmHg
• Flash Point: 174.8±26.5 °C
• PSA: 54.70000
• LogP: 1.86540
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine

Recent Advances in the Study of 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine (CAS: 1190321-94-8)

5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine (CAS: 1190321-94-8) is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel kinase inhibitors and other biologically active molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine is its incorporation into the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop inhibitors targeting specific kinases, such as JAK (Janus kinase) and FLT3 (FMS-like tyrosine kinase 3). These inhibitors have shown promising results in preclinical studies, demonstrating potent activity and selectivity.

In addition to its role in kinase inhibitor development, 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine has also been investigated for its potential as a scaffold for the synthesis of other bioactive molecules. Recent studies have explored its use in the creation of compounds with antimicrobial and antiviral properties. For instance, derivatives of this compound have exhibited activity against resistant bacterial strains and certain viruses, suggesting its versatility in addressing unmet medical needs.

The chemical synthesis and optimization of 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine have also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in larger-scale studies and potential commercialization. Researchers have reported improved yields and purity through innovative catalytic processes and green chemistry approaches, which are critical for its application in drug development.

Furthermore, the pharmacokinetic and toxicological profiles of 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine and its derivatives have been evaluated in recent studies. These investigations are essential for understanding the compound's behavior in biological systems and its potential side effects. Preliminary data indicate favorable absorption and distribution properties, along with manageable toxicity levels, supporting its further development as a therapeutic agent.

In conclusion, 5-Fluoro-1H-pyrrolo[2,3-b]pyridin-6-amine (CAS: 1190321-94-8) represents a promising compound in the field of chemical biology and medicinal chemistry. Its versatility as a building block for kinase inhibitors and other bioactive molecules, coupled with advances in synthetic methodologies and favorable pharmacokinetic properties, underscores its potential for future drug discovery efforts. Continued research and development in this area are expected to yield novel therapeutics with significant clinical impact.